Cas no 115652-64-7 (Pyrido[2,3-b]pyrazine,3-(trifluoromethyl)-)

• Product Name: Pyrido[2,3-b]pyrazine,3-(trifluoromethyl)-
• CAS No: 115652-64-7
• MF: C₈H₄F₃N₃
• MW: 199.132671356201
• CID: 130843
• PubChem ID: 14198217
• Update Time: 2025-04-19

Pyrido[2,3-b]pyrazine,3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-b]pyrazine,3-(trifluoromethyl)-
• 3-(trifluoromethyl)pyrido[2,3-b]pyrazine
• Pyrido[2,3-b]pyrazine, 3-(trifluoromethyl)- (9CI)
• Pyrido[2,3-b]pyrazine,3-(trifluoromethyl)-(9ci)
• DTXSID50557256
• 115652-64-7

• Inchi： 1S/C8H4F3N3/c9-8(10,11)6-4-13-5-2-1-3-12-7(5)14-6/h1-4H
• InChI Key： NBMBZRXXZRBDID-UHFFFAOYSA-N
• SMILES： FC(C1C=NC2=CC=CN=C2N=1)(F)F

Computed Properties

• Exact Mass: 199.03582
• Monoisotopic Mass: 199.03573163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.67